Cas no 2679826-92-5 (rac-benzyl (2R,3R)-2-(4-bromophenyl)-3-methylmorpholine-4-carboxylate)

• Product Name: rac-benzyl (2R,3R)-2-(4-bromophenyl)-3-methylmorpholine-4-carboxylate
• CAS No: 2679826-92-5
• MF: C₁₉H₂₀BrNO₃
• MW: 390.271004676819
• CID: 5619760
• PubChem ID: 165927135
• Update Time: 2025-10-22

rac-benzyl (2R,3R)-2-(4-bromophenyl)-3-methylmorpholine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2679826-92-5
• rac-benzyl (2R,3R)-2-(4-bromophenyl)-3-methylmorpholine-4-carboxylate
• EN300-28302605

• Inchi： 1S/C19H20BrNO3/c1-14-18(16-7-9-17(20)10-8-16)23-12-11-21(14)19(22)24-13-15-5-3-2-4-6-15/h2-10,14,18H,11-13H2,1H3/t14-,18+/m1/s1
• InChI Key： POKVBHOBDXZQLM-KDOFPFPSSA-N
• SMILES： BrC1C=CC(=CC=1)[C@@H]1[C@@H](C)N(C(=O)OCC2C=CC=CC=2)CCO1

Computed Properties

• Exact Mass: 389.06266g/mol
• Monoisotopic Mass: 389.06266g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 405
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 38.8Ų

Additional information on rac-benzyl (2R,3R)-2-(4-bromophenyl)-3-methylmorpholine-4-carboxylate

Research Brief on rac-Benzyl (2R,3R)-2-(4-Bromophenyl)-3-methylmorpholine-4-carboxylate (CAS: 2679826-92-5)

Recent advancements in the field of chemical biology and medicinal chemistry have highlighted the significance of morpholine derivatives as key pharmacophores in drug discovery. Among these, rac-benzyl (2R,3R)-2-(4-bromophenyl)-3-methylmorpholine-4-carboxylate (CAS: 2679826-92-5) has emerged as a compound of interest due to its potential therapeutic applications. This research brief synthesizes the latest findings related to this compound, focusing on its synthesis, biological activity, and relevance in drug development.

The compound, characterized by its morpholine core and bromophenyl substituent, has been investigated for its role as an intermediate in the synthesis of bioactive molecules. Recent studies have demonstrated its utility in the development of modulators for central nervous system (CNS) targets, particularly those involved in neurotransmitter regulation. The stereochemistry at the 2R,3R positions is critical for its interaction with biological targets, as evidenced by in vitro binding assays and molecular docking studies.

One of the key findings from recent research is the compound's ability to serve as a precursor for the synthesis of selective serotonin reuptake inhibitors (SSRIs) and other neuroactive agents. A 2023 study published in the Journal of Medicinal Chemistry detailed the enantioselective synthesis of this compound and its derivatives, revealing improved selectivity for serotonin transporters compared to earlier analogs. The presence of the 4-bromophenyl group was found to enhance binding affinity, while the methyl substitution at the 3-position contributed to metabolic stability.

Further investigations into the pharmacokinetic properties of rac-benzyl (2R,3R)-2-(4-bromophenyl)-3-methylmorpholine-4-carboxylate have provided insights into its potential as a drug candidate. Preclinical studies in rodent models indicated favorable blood-brain barrier penetration, a critical factor for CNS-targeted therapies. However, challenges related to its racemic nature have prompted research into resolving the enantiomers to evaluate their individual pharmacological profiles. Preliminary data suggest that the (2R,3R) enantiomer exhibits superior activity, warranting further exploration.

In addition to its CNS applications, this compound has also been explored in oncology research. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported its incorporation into hybrid molecules designed to target protein-protein interactions in cancer cells. The morpholine ring was found to confer solubility and bioavailability advantages, while the bromophenyl moiety facilitated interactions with hydrophobic binding pockets. These findings underscore the versatility of rac-benzyl (2R,3R)-2-(4-bromophenyl)-3-methylmorpholine-4-carboxylate as a scaffold for multifunctional drug design.

In conclusion, rac-benzyl (2R,3R)-2-(4-bromophenyl)-3-methylmorpholine-4-carboxylate represents a promising compound in the realm of medicinal chemistry, with applications spanning neuropharmacology and oncology. Ongoing research aims to optimize its structure-activity relationships and explore its potential in other therapeutic areas. Future studies should focus on resolving its enantiomers and conducting in-depth mechanistic evaluations to fully harness its therapeutic potential.